Cas no 66899-02-3 (4,4-dimethylpyrrolidin-2-one)
4,4-dimethylpyrrolidin-2-one is a versatile heterocyclic compound. It exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. The compound features a stable five-membered ring structure, which enhances its stability and reactivity. Its unique structure facilitates the synthesis of diverse pharmaceuticals and fine chemicals.
4,4-dimethylpyrrolidin-2-one structure
Product Name:4,4-dimethylpyrrolidin-2-one
CAS No:66899-02-3
MF:C6H11NO
MW:113.157641649246
MDL:MFCD09864496
CID:1006189
PubChem ID:637593
Update Time:2025-06-18
4,4-dimethylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Dimethylpyrrolidin-2-one
- 4,4-Dimethyl-2-pyrrolidinone
- 4,4-dimethylpyrrolidine-2-one
- 2-pyrrolidinone, 4,4-dimethyl-
- 2-PYRROLIDONE,4,4-DIMETHYL
- 4,4-dimethyl-2-pyrrolidone
- 4,4-dimethyl-pyrrolidin-2-one
- 4, 4-Dimethyl-2-pyrrolidinone
- HGVPKAGCVCGRDQ-UHFFFAOYSA-N
- 0268AC
- TRA0025797
- RP09627
- SY015235
- AK118621
- A
- DTXSID70348461
- BP-13301
- FT-0681222
- AKOS005073486
- CS-M3328
- MFCD09864496
- 66899-02-3
- SCHEMBL248285
- J-514027
- MB-0820
- A23044
- EN300-141653
- 4 pound not4-Dimethylpyrrolidin-2-one
- InChI=1/C6H11NO/c1-6(2)3-5(8)7-4-6/h3-4H2,1-2H3,(H,7,8
- ALBB-022301
- 4,4-dimethylpyrrolidin-2-one
-
- MDL: MFCD09864496
- Inchi: 1S/C6H11NO/c1-6(2)3-5(8)7-4-6/h3-4H2,1-2H3,(H,7,8)
- InChI Key: HGVPKAGCVCGRDQ-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)CN1
Computed Properties
- Exact Mass: 113.08400
- Monoisotopic Mass: 113.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 65-66 ºC
- Boiling Point: 150-155 ºC (18 Torr)
- Flash Point: 121.7±3.7 ºC,
- Refractive Index: 1.435
- Solubility: Slightly soluble (28 g/l) (25 º C),
- Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
- PSA: 29.10000
- LogP: 0.86130
- Sensitiveness: Air Sensitive
4,4-dimethylpyrrolidin-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
4,4-dimethylpyrrolidin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
4,4-dimethylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043825-10g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | 95% | 10g |
£170.00 | 2022-03-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1915-50g |
4,4-DIMETHYL-2-PYRROLIDINONE |
66899-02-3 | 95% | 50g |
$420 | 2023-09-07 | |
| Chemenu | CM198613-5g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | 97% | 5g |
$124 | 2021-08-05 | |
| Chemenu | CM198613-10g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | 97% | 10g |
$199 | 2021-08-05 | |
| Chemenu | CM198613-25g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | 97% | 25g |
$398 | 2021-08-05 | |
| Chemenu | CM198613-100g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | 97% | 100g |
$1194 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY015235-0.25g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | >97% | 0.25g |
¥99.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY015235-1g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | >97% | 1g |
¥230.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY015235-5g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | >97% | 5g |
¥830.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY015235-10g |
4,4-Dimethyl-2-pyrrolidinone |
66899-02-3 | >97% | 10g |
¥1622.00 | 2025-04-13 |
4,4-dimethylpyrrolidin-2-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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